![molecular formula C22H28N2O6S2 B2993474 8-((2-Methoxy-5-methylphenyl)sulfonyl)-4-tosyl-1-oxa-4,8-diazaspiro[4.5]decane CAS No. 898452-91-0](/img/structure/B2993474.png)
8-((2-Methoxy-5-methylphenyl)sulfonyl)-4-tosyl-1-oxa-4,8-diazaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “8-((2-Methoxy-5-methylphenyl)sulfonyl)-4-tosyl-1-oxa-4,8-diazaspiro[4.5]decane” is a complex organic molecule that contains several functional groups and structural features. It includes a spirocyclic system (a type of cyclic compound where two rings share a single atom), a sulfonyl group (a sulfur atom double-bonded to two oxygen atoms and single-bonded to another carbon group), and a tosyl group (a sulfur atom double-bonded to an oxygen atom and single-bonded to a methyl group and a phenyl group). The presence of these functional groups and the spirocyclic system could give this compound unique chemical and physical properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group or forming a different part of the ring system. Unfortunately, without specific information or literature on the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as indicated by its name, is quite complex. It contains a spirocyclic system, which is a system of two rings sharing a single atom. This kind of structure is often found in many natural products and pharmaceuticals. The presence of the sulfonyl and tosyl groups could also impact the compound’s reactivity and properties .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would largely depend on the functional groups present in the molecule. For example, the sulfonyl and tosyl groups are often good leaving groups, meaning they can be replaced by other groups in a chemical reaction. The spirocyclic system might also undergo ring-opening reactions under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the sulfonyl and tosyl groups could make the compound more polar, affecting its solubility in different solvents. The spirocyclic system could also impact the compound’s stability and reactivity .Scientific Research Applications
Supramolecular Chemistry
A study by Graus et al. (2010) describes the preparation and crystallographic analysis of similar cyclohexane-spirohydantoin derivatives, highlighting the impact of substituents on the cyclohexane ring in supramolecular arrangements. The research underscores the significance of the molecular structure in defining crystal properties and the potential for designing materials with specific supramolecular architectures Graus, D. Casabona, S. Uriel, C. Cativiela, J. Serrano, 2010.
Pharmaceutical Development
Research has explored the synthesis and biological activity of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones and their derivatives for potential therapeutic applications. For instance, Caroon et al. (1981) synthesized a series of compounds for evaluation as antihypertensive agents, revealing insights into the structure-activity relationship that could guide the development of new medications J. Caroon, R. Clark, A. Kluge, J. T. Nelson, A. Strosberg, S. Unger, A. Michel, R. Whiting, 1981.
Material Science
In material science, the synthesis of novel compounds with specific properties is a key area of research. Fernandez et al. (2002) reported on the synthesis of 1-(tert-butoxycarbonyl)-7-[1-(tert-butoxycarbonyl)-3-methylbutyl]-6-oxo-1,7-diazaspiro[4.5]decanes as constrained surrogates for dipeptides, demonstrating the potential of spiro compounds in the development of new materials with tailored properties M. Fernandez, A. Diez, M. Rubiralta, E. Montenegro, N. Casamitjana, M. Kogan, E. Giralt, 2002.
Properties
IUPAC Name |
8-(2-methoxy-5-methylphenyl)sulfonyl-4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O6S2/c1-17-4-7-19(8-5-17)31(25,26)24-14-15-30-22(24)10-12-23(13-11-22)32(27,28)21-16-18(2)6-9-20(21)29-3/h4-9,16H,10-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOXCVHISFNAGBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCN(CC3)S(=O)(=O)C4=C(C=CC(=C4)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.